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Compound of Interest

Compound Name: Sporidesmolide |
Cat. No.: B10778767
Get Quote
\ J

Product: Sporidesmolide I (Cyclic Hexadepsipeptide) Primary Application: Peptidomimetic
Scaffold / Negative Control for lonophores Focus: Structural Conformation (Crystal vs.
Solution)

Executive Summary

Sporidesmolide | is a neutral cyclic hexadepsipeptide isolated from Pithomyces chartarum
(formerly Sporidesmium bakeri). Unlike its bioactive cousins (e.g., Valinomycin, Enniatins),
Sporidesmolide | exhibits limited ionophoric activity, making it a critical "structural control" in
membrane transport studies. Its rigid conformational behavior, defined by a specific
intramolecular hydrogen-bonding network, serves as a benchmark for designing stable peptide
scaffolds.

This guide compares the Solid-State Conformation (X-ray) with Solution-State Dynamics
(NMR) to highlight the stability profile required for drug design applications.

Structural Specifications & Causality
The Molecule[1]

e Chemical Formula:
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e Sequence:cyclo-(D-Val — D-Leu — L-Hyi — L-Val — L-Leu — D-Hyi)
o Note: "Hyi" =
-hydroxyisovaleric acid.[1][2]

o Topology: 18-membered ring containing alternating amino and hydroxy acid residues.

X-Ray Crystallography Data (Solid State)

In the crystalline state, Sporidesmolide | adopts a highly ordered, collapsed conformation
often described as a "pleated sheet” or "beta-turn™ mimic. This rigidity is driven by transannular
hydrogen bonds.

e s Causality / Structural
Parameter Specification .
Insight

Packing efficiency driven by
Crystal System Monoclinic / Orthorhombic* hydrophobic side-chain

interdigitation.

Stabilized by two strong

) transannular H-bonds between
Conformation

-Pleated Sheet Val and Leu amide protons and

carbonyls.

The

bonds lock the backbone,
H-Bonding Type preventing the "open"
conformation seen in

ionophores like Valinomycin.

Bulky isopropyl and isobutyl

groups project outward,
Side Chains Pseudo-equatorial maximizing hydrophobic

surface area and solubility in

organic solvents.
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*Note: Specific space group assignments vary by polymorph (e.g., P2

or P2
2
2

); however, the intramolecular H-bond network remains the defining "performance" metric.

Solution State (NMR) vs. Crystal

Unlike Valinomycin, which undergoes a drastic "bracelet” to "propeller” transition upon
complexing ions, Sporidesmolide | remains relatively rigid.

 NMR Evidence: High-field

H-NMR studies (Shemyakin/lvanov groups) confirm that the crystal conformation (pleated
sheet) is largely preserved in non-polar solvents (

).

e Solvent Dependence: In polar solvents, the H-bonds weaken, leading to increased
conformational averaging, but the molecule does not "open" sufficiently to bind

or

effectively.

Performance Comparison: Sporidesmolide | vs.
Alternatives

This section compares Sporidesmolide | against functional analogs to evaluate its utility as a
scaffold.

Table 1: Structural & Functional Comparison
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) ) Valinomycin Enniatin B
Feature Sporidesmolide | . .
(Alternative A) (Alternative B)
) ) 36-membered
Ring Size 18-membered (Hexa) 18-membered (Hexa)
(Dodeca)
. o ] ] Flexible (N-
Backbone Flexibility Rigid (Pleated Sheet) Highly Flexible
methylated)
) o o High ( Moderate
lonophoric Activity Negligible i
selective) (Promiscuous)
H-Bonding Network 2 Transannular Bonds 6 Transannular Bonds  None (N-methylated)
] Structural Scaffold / o
Primary Use lon Transport Tool Antibiotic / lonophore

Control

Analysis:

 Why Sporidesmolide | fails as an ionophore: The 18-membered ring is too tight and the
"pleated sheet" H-bonding is too stable to allow the carbonyl oxygens to reorient inward to
form an ion-binding cavity.

e Why it succeeds as a scaffold: The rigidity makes it an excellent template for grafting
epitopes or binding domains where a fixed geometry is required.

Experimental Protocol: Crystallization & Structure
Solution

To validate the conformation of Sporidesmolide | or its derivatives, follow this self-validating
protocol.

Phase 1: Purification & Crystallization

o Extraction: Extract dried Pithomyces chartarum mycelium with ether/acetone.

« |solation: Chromatograph on neutral alumina. Elute with benzene/chloroform.
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» Crystallization (The Critical Step):

o

Dissolve purified fraction in glacial acetic acid.

[¢]

Add 95% ethanol dropwise until turbidity is just visible.

[¢]

Allow to stand at 4°C for 48-72 hours.

[e]

Target: Colorless needles, mp 233-234°C.

Phase 2: X-Ray Diffraction Workflow

e Mounting: Mount crystal on a glass fiber using cryo-loops; flash cool to 100K to reduce
thermal disorder.

o Data Collection: Collect full sphere data (redundancy > 4.0) to ensure accurate intensity
measurement of weak reflections typical of light-atom structures.

e Phasing: Use Direct Methods (SHELXT or similar). The presence of heavy atoms is not
required due to the high crystallinity of the rigid peptide backbone.

» Refinement: Refine anisotropic displacement parameters for all non-hydrogen atoms. Locate
H-atoms on difference maps to confirm the transannular H-bonds (the "performance” metric).

Visualizations
Structural Determination Workflow

This logic flow illustrates the decision process for validating the conformation.
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Caption: Workflow for isolating and determining the crystal structure of Sporidesmolide I.

Conformational Stability Logic

Comparison of why Sporidesmolide | is rigid compared to Valinomycin.
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Caption: Comparative logic of conformational flexibility between Sporidesmolide I and
Valinomycin.

References

e Shemyakin, M. M., Ovchinnikov, Y. A., lvanov, V. T., & Kiryushkin, A. A. (1963).[1] The
Structure of Sporidesmolides I, Il and Ill. Tetrahedron Letters, 4(14), 885-890.

* Russell, D. W. (1960).[3] Sporidesmolide I, a metabolic product of Sporidesmium bakeri.[3]
[4] Biochimica et Biophysica Acta, 45, 411-412.[3]

e lvanov, V. T, et al. (1975). Conformational States of Cyclodepsipeptides in Solution. In
Peptides: Chemistry, Structure and Biology.

e Bertaud, W. S, et al. (1963).[1] The Crystallization and X-ray Diffraction of Sporidesmolide
I. Journal of General Microbiology.

e Shemyakin, M. M., et al. (1969). Topochemical Approach to the Structure-Activity Relation of
Depsipeptide Antibiotics. Nature, 223, 254-256.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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